Cas no 42615-29-2 (LAS)

• Product Name: LAS
• CAS No: 42615-29-2
• MF: C₁₈H₂₉NaO₃S
• MW: 348.475835561752
• CID: 55595
• PubChem ID: 23691965
• Update Time: 2025-04-18

LAS Chemical and Physical Properties

Names and Identifiers

• LAS
• LAS STANDARD
• LINEAR ALKYLATE SULFONATE
• LINEAR ALKYLBENZENE SULFONATE
• Linear alkyl benzenesulphonate
• Benzenesulfonic acid, alkyl derivs.
• N-ALKYL(C10-C13)BENZENESULPHONICACID
• ALKYLBENZENESULPHONATE
• LINEARC9-13ALKYLBENZENESULPHONATE
• C10-C13LINEARALKYLBENZENESULPHONATE
• (C-mixed)alkylbenzenesulfonic acid, sodium salts
• Linear chain alkylbenzene sulfonic acid
• Benzenesulfonic acid, 4-(1-methylundecyl)-, sodium salt (1:1)
• T2TZZ07610
• sodium;4-dodecan-2-ylbenzenesulfonate
• Sodium (1-methylundecyl)benzenesulfonate
• LINEAR ALKYL BENZENESULPHONATE(MIXTURES)
• Sodium (2-dodecyl)benzenesulfonate
• SCHEMBL2702666
• 68628-60-4
• Sodium 4-(1-methylundecyl)benzenesulfonate
• D89883
• Sodium 4-sec-dodecylbenzenesulphonate
• DTXSID00274022
• NSC-152936
• SODIUM 4-SEC-DODECYLBENZENESULFONATE
• Q27289590
• AT39872
• 2211-99-6
• alkyl benzyl sulfonate
• Benzenesulfonic acid, 4-(1-methylundecyl)-, sodium salt
• sodium p-(1-methylundecyl)benzenesulfonate
• 42615-29-2
• NSC 152936
• Benzenesulfonic aicd, 4-(1-methylundecyl)-, sodium salt
• UNII-T2TZZ07610

• Inchi： 1S/C18H30O3S.Na/c1-3-4-5-6-7-8-9-10-11-16(2)17-12-14-18(15-13-17)22(19,20)21;/h12-16H,3-11H2,1-2H3,(H,19,20,21);/q;+1/p-1
• InChI Key： GHRHULTYHYEOQB-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)C(C)CCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 348.174
• Monoisotopic Mass: 348.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6A^2

Experimental Properties

• Color/Form: Thin white needle
• Density: 1.409
• Melting Point: 50-51 DEG C (ANHYDROUS)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.507

LAS Security Information

• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.